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Compound of Interest

Dimethyldioctadecylammonium
lodide

Cat. No. B1340579

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the nomenclature associated with
Dimethyldioctadecylammonium lodide, a quaternary ammonium compound. This document
clarifies its synonyms and contextualizes its identity in relation to similar compounds more
frequently cited in commercial applications.

Chemical Identity

Dimethyldioctadecylammonium iodide is a cationic surfactant. The core structure consists of
a central nitrogen atom bonded to two methyl groups and two octadecyl (stearyl) chains, with
an iodide ion as the counter-ion. Its unique molecular structure, featuring both long
hydrophobic alkyl chains and a hydrophilic cationic headgroup, imparts amphiphilic properties
valuable in various research applications.

Synonyms and Chemical Identifiers

While the systematic name is descriptive, several synonyms are used in literature and by
chemical suppliers. The most common synonym directly substitutes the "octadecyl" term with
"stearyl," which refers to the same C18 alkyl chain.
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Quantitative and identifying data for Dimethyldioctadecylammonium lodide are summarized
below.

Identifier Value Source
CAS Number 7206-39-5 [11[2][3][4]
Molecular Formula CssHsolN [21[3][4]
Molecular Weight 677.97 g/mol [21[31[4]
Primary Synonym Din.wethyldistearylammonium 3]

lodide
PubChem Substance ID 135727377 [2][4]
Reaxys Registry No. 3799941 [21[3][4]

Trade Names

Based on available data, Dimethyldioctadecylammonium lodide is primarily supplied for
research and development purposes and is not widely marketed under specific trade names.
Chemical suppliers like TCI America list it by its chemical name or primary synonym.[1]

However, the closely related chloride salt, Dimethyldioctadecylammonium Chloride (CAS No.
107-64-2), also known as Distearyldimonium Chloride, has a much broader commercial
footprint, particularly in fabric softeners, cosmetics, and as a phase transfer catalyst.[5][6][7] It
is marketed under numerous trade names. Understanding these names can be valuable for
researchers exploring the applications of dioctadecyl-based quaternary ammonium salts.

A selection of common synonyms and trade names for the chloride form is provided in the table
below for contextual reference.
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Name Type Name Source
Dimethyldistearylammonium
Synonym _ [5](8]
chloride
Dioctadecyldimethylammonium
Synonym _ [51[°]
chloride
Synonym Distearyldimonium chloride [61[7]
INCI Name Quaternium-5 [5]
Trade Name Varisoft 100 / Varisoft TA 100 [5]
Trade Name Aliquat 207 [51[6]
Trade Name Arosurf TA 100 [5]
Trade Name Genamin DSAC [5]
Trade Name Adogen TA 100 [5]

Nomenclature and Relationships

The relationship between Dimethyldioctadecylammonium lodide and its more common
chloride counterpart can be visualized as a hierarchical classification of nomenclature. The
core chemical structure determines the base name, while the counter-ion specifies the exact
salt. Trade names are specific to the commercialized form, which is predominantly the chloride
salt.
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Dimethyldioctadecylammonium Iodide (Target Compound)

Dimethyldioctadecylammonium lodide
(CAS: 7206-39-5)

Dimethyldistearylammonium lodide

Related by Cation,
Differs by Anion (I~ vs. CI7)

Related Compound: Chloride Form

Dimethyldioctadecylammonium Chloride
(CAS: 107-64-2)

Common Synonym Trade Names

Varisoft 100
Aliguat 207
Genamin DSAC
Quaternium-5
(and others)

Distearyldimonium Chloride

Click to download full resolution via product page

Nomenclature relationship for Dimethyldioctadecylammonium salts.

Experimental Protocols

This guide focuses on the nomenclature and classification of Dimethyldioctadecylammonium
lodide. Detailed experimental protocols for its synthesis, purification, or application are beyond
the current scope. Researchers should refer to peer-reviewed scientific literature or specific

application notes for detailed methodologies.

Conclusion
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Dimethyldioctadecylammonium lodide is most precisely identified by its CAS number, 7206-
39-5. Its most prevalent synonym is Dimethyldistearylammonium lodide. Unlike its chloride
analogue, it does not appear to be associated with specific trade names, indicating its primary
use in research settings rather than widespread commercial products. Professionals in drug
development and chemical research should be precise in their use of identifiers to distinguish
between the iodide and the more commercially prevalent chloride form of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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